Cas no 4871-89-0 (3beta-Acetoxy-serjansaeure-methylester)

• Product Name: 3beta-Acetoxy-serjansaeure-methylester
• CAS No: 4871-89-0
• MF: C₃₄H₅₂O₆
• MW: 556.773091316223
• CID: 1999671
• Update Time: 2025-04-21

3beta-Acetoxy-serjansaeure-methylester Chemical and Physical Properties

Names and Identifiers

• 3beta-Acetoxy-serjansaeure-methylester
• 3β-Acetyloxyolean-12-ene-28,29-dioic acid dimethyl ester

• Inchi： 1S/C34H52O6/c1-21(35)40-26-13-14-31(5)24(29(26,2)3)12-15-33(7)25(31)11-10-22-23-20-30(4,27(36)38-8)16-18-34(23,28(37)39-9)19-17-32(22,33)6/h10,23-26H,11-20H2,1-9H3
• InChI Key： FMPVWUHIYFAQDQ-UHFFFAOYSA-N
• SMILES： COC(C1(CC2C(C(OC)=O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(OC(=O)C)CC5)C)CC=C32)C)C)CC1)C)=O

Computed Properties

• Exact Mass: 556.376
• Monoisotopic Mass: 556.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids